Cas no 2229688-55-3 (2-methyl-3-(2-nitroethenyl)pyridine)

• Product Name: 2-methyl-3-(2-nitroethenyl)pyridine
• CAS No: 2229688-55-3
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 6150277
• PubChem ID: 58006426
• Update Time: 2025-05-20

2-methyl-3-(2-nitroethenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(2-nitroethenyl)pyridine
• SCHEMBL13568065
• EN300-1759166
• 2229688-55-3

• Inchi： 1S/C8H8N2O2/c1-7-8(3-2-5-9-7)4-6-10(11)12/h2-6H,1H3/b6-4+
• InChI Key： YOPWSQYVLKYQOW-GQCTYLIASA-N
• SMILES： [O-][N+](/C=C/C1=CC=CN=C1C)=O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-methyl-3-(2-nitroethenyl)pyridine

2-Methyl-3-(2-nitroethenyl)pyridine (CAS No. 2229688-55-3): A Versatile Nitrovinylpyridine Derivative in Modern Chemistry

The compound 2-methyl-3-(2-nitroethenyl)pyridine (CAS 2229688-55-3) is a specialized nitrovinylpyridine derivative gaining attention in pharmaceutical and material science research. Its unique nitroethenyl moiety coupled with a pyridine backbone makes it a valuable intermediate for synthesizing heterocyclic compounds. Recent studies highlight its role in developing fluorescence probes and bioactive molecules, aligning with trends in sustainable chemistry and green synthesis.

Researchers are increasingly exploring 2-methyl-3-(2-nitroethenyl)pyridine for its potential in catalysis and photoresponsive materials. The compound’s electron-deficient alkene structure enables Michael addition reactions, a hot topic in click chemistry applications. Its nitro group also facilitates hydrogen bonding interactions, making it relevant to supramolecular chemistry—a field frequently searched in academic databases like SciFinder and Reaxys.

From an industrial perspective, CAS 2229688-55-3 is investigated for polymer modification due to its ability to act as a crosslinking agent. This aligns with the growing demand for high-performance polymers in automotive and electronics sectors. Notably, its pyridine ring contributes to metal coordination, sparking interest in catalytic systems for CO2 conversion—an eco-friendly process trending in climate tech discussions.

Analytical studies of 2-methyl-3-(2-nitroethenyl)pyridine emphasize its UV-Vis absorption properties at ~350 nm, useful for sensor development. This characteristic responds to the surge in searches for organic semiconductors and optoelectronic materials. The compound’s stability under ambient conditions further enhances its practicality in lab-scale synthesis, a frequent query among chemistry enthusiasts.

In drug discovery, derivatives of nitrovinylpyridines like CAS 2229688-55-3 are explored for enzyme inhibition, particularly targeting kinase pathways. This connects to popular health-tech keywords such as precision medicine and targeted therapy. However, unlike conventional nitroaromatics, this compound exhibits reduced cytotoxicity, making it a safer candidate for bioconjugation studies.

The synthesis of 2-methyl-3-(2-nitroethenyl)pyridine typically involves Knoevenagel condensation—a reaction often searched by organic chemistry students. Recent optimizations using microwave-assisted synthesis (a trending energy-efficient method) have improved yields to >85%, addressing common pain points in nitroalkene preparation.

Environmental considerations around CAS 2229688-55-3 focus on its biodegradation pathways, a subject gaining traction in green chemistry forums. Unlike persistent pollutants, its nitro group can undergo microbial reduction, as evidenced by recent QSAR modeling studies—a technique frequently queried in computational chemistry circles.